N-(2-Amino-4-bromophenyl)-3-oxocyclobutanecarboxamide

• Molecular Formula: C11H11BrN2O2
• Molecular Weight: 283.12 g/mol
• IUPAC Name: N-(2-amino-4-bromophenyl)-3-oxocyclobutane-1-carboxamide
• InChI: InChI=1S/C11H11BrN2O2/c12-7-1-2-10(9(13)5-7)14-11(16)6-3-8(15)4-6/h1-2,5-6H,3-4,13H2,(H,14,16)
• InChI Key: SVLWDBFRKQRSBJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1=O)C(=O)NC2=C(C=C(C=C2)Br)N

Description

N-(2-Amino-4-bromophenyl)-3-oxocyclobutanecarboxamide is a useful research compound. Its molecular formula is C11H11BrN2O2 and its molecular weight is 283.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-Amino-4-bromophenyl)-3-oxocyclobutanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-Amino-4-bromophenyl)-3-oxocyclobutanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 3-oxocyclobutanecarboxylic acid (1.1 g) in DMF (50 ml) were added HATU (5.7 g) and N,N-diisopropylethylamine (4.2 ml) at 0° C., and the mixture was allowed to warm to room temperature for 30 min. A solution of 4-bromo-N2-methylbenzene-1,2-diamine (2.0 g) in DMF (2 ml) was added, and the resulting mixture was stirred at room temperature for 18 h. The mixture was concentrated in vacuo and diluted with DCM. The mixture was washed with saturated NH4Cl solution, saturated NaHCO3 solution and brine successively, dried over Na2SO4, concentrated in vacuo and purified by column chromatography (hexane/EtOAc) to afford the title compound (2.7 g) as an off-white solid.